N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C13H13N3O3S/c17-12(15-11-3-6-18-16-11)10-2-1-5-14-13(10)19-9-4-7-20-8-9/h1-3,5-6,9H,4,7-8H2,(H,15,16,17)
• InChI Key: ACERUQIESGOLNN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=C(C=CC=N2)C(=O)NC3=NOC=C3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. P2X7 receptors are a type of ion channel found in various cells, including immune cells, and are involved in inflammation and immune response. A-438079 has been shown to have potential therapeutic applications in various diseases, including autoimmune disorders and cancer.

Scientific Research Applications

Isoxazoline and Nicotinamide Derivatives in Neuroprotection

Research into isoxazoline derivatives, including compounds structurally related to N-(isoxazol-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, has highlighted their potential in neuroprotective applications. For instance, YM-244769, an inhibitor of the Na+/Ca2+ exchange, has been shown to protect against hypoxia/reoxygenation-induced cell damage in neuronal cells by preferentially inhibiting NCX3, suggesting therapeutic potential for neuroprotection (Iwamoto & Kita, 2006).

Antioxidant Properties of Nicotinamide

Nicotinamide (vitamin B3), a component closely related to the query compound, demonstrates significant antioxidant properties. It has been shown to protect against oxidative damage in rat brain mitochondria, indicating its potential as a protective agent against oxidative stress (Kamat & Devasagayam, 1999).

Structural and Functional Analysis of Nicotinamide Derivatives

Research into the structural and medicinal chemistry of nicotinamide and its derivatives has led to the development of small molecule inhibitors targeting various biological processes. For example, studies on the structure-activity relationship of NNMT inhibitors have paved the way for designing drug-like compounds to treat metabolic and chronic diseases characterized by abnormal NNMT activity (Neelakantan et al., 2017).

Supramolecular Chemistry Applications

Nicotinamide has been employed as a supramolecular reagent in the synthesis of copper(II) halogenobenzoates complexes, demonstrating the utility of nicotinamide in creating hydrogen-bonded supramolecular arrays. These complexes could have implications in materials science and coordination chemistry (Halaška et al., 2016).

Therapeutic Potential in Metabolic Regulation

Further studies have explored the role of nicotinamide derivatives in regulating metabolic pathways. For instance, nicotinamide N-methyltransferase (NNMT) has been identified as a key regulator of hepatic nutrient metabolism, highlighting the potential of targeting NNMT with nicotinamide derivatives for therapeutic applications in metabolic diseases (Hong et al., 2015).